Cas no 1755-38-0 (Acetonitrile-2-13C-15N(7CI,8CI,9CI))
1755-38-0 structure
Product Name:Acetonitrile-2-13C-15N(7CI,8CI,9CI)
Acetonitrile-2-13C-15N(7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- Acetonitrile-2-13C-15N(7CI,8CI,9CI)
- ACETONITRILE-2-13C,15N
- Methyl-13C cyanide-15N
- 15N]
- ACETONITRILE-2-13C-15N, 99 ATOM % 13C, 9 9 ATOM % 15N
- Acetonitrile-2-13C,15N, 99 atom % 13C, 98 atom % 15N
- 1755-38-0
- DTXSID30480078
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- Inchi: 1S/C2H3N/c1-2-3/h1H3/i1+1,3+1
- InChI Key: WEVYAHXRMPXWCK-ZKDXJZICSA-N
- SMILES: [15N]#C[13CH3]
Computed Properties
- Exact Mass: 43.026938829g/mol
- Monoisotopic Mass: 43.026938829g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 29.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.824 g/mL at 25 °C
- Melting Point: -48 °C(lit.)
- Boiling Point: 81-82 °C(lit.)
- Flash Point: 42 °F
- Refractive Index: n20/D 1.344(lit.)
- Solubility: Not determined
Acetonitrile-2-13C-15N(7CI,8CI,9CI) Security Information
- Hazardous Material transportation number:UN 1648 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11-23/24/25
- Safety Instruction: 16-27-45
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Hazardous Material Identification:
Acetonitrile-2-13C-15N(7CI,8CI,9CI) Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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